Cas no 2225155-07-5 (2-Bromo-3-chloropyridine-5-boronic acid)

• Product Name: 2-Bromo-3-chloropyridine-5-boronic acid
• CAS No: 2225155-07-5
• MF: C₅H₄BBrClNO₂
• MW: 236.258759498596
• CID: 5019722
• Update Time: 2025-05-20

2-Bromo-3-chloropyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloropyridine-5-boronic acid
• 2-Bromo-3-chloropyridine-5-boronicacid

• Inchi： 1S/C5H4BBrClNO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2,10-11H
• InChI Key： GXZANSKQYFGQSC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(B(O)O)C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 53.4

Additional information on 2-Bromo-3-chloropyridine-5-boronic acid

2-Bromo-3-chloropyridine-5-boronic acid (CAS No. 2225155-07-5): A Versatile Boronic Acid Derivative for Cross-Coupling Reactions

2-Bromo-3-chloropyridine-5-boronic acid (CAS No. 2225155-07-5) is an important heterocyclic boronic acid derivative widely used in pharmaceutical and material science research. This compound belongs to the class of pyridine boronic acids, which are crucial intermediates in modern organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both bromo and chloro substituents on the pyridine ring makes this compound particularly valuable for sequential functionalization.

The molecular structure of 2-bromo-3-chloro-5-pyridineboronic acid features a boronic acid group at the 5-position, which serves as the key reactive site for palladium-catalyzed coupling reactions. Researchers value this compound for its ability to form carbon-carbon bonds under mild conditions, making it essential for constructing complex molecules in drug discovery programs. Recent studies highlight its growing importance in developing kinase inhibitors and PET radiotracers, addressing current demands in targeted cancer therapies and diagnostic imaging.

In the context of current research trends, 2-Bromo-3-chloropyridine-5-boronic acid has gained attention for its potential applications in COVID-19 related drug development. Several research groups have explored pyridine-based boronic acids as potential protease inhibitors, responding to the global need for antiviral therapeutics. The compound's unique substitution pattern allows for precise structural modifications, enabling medicinal chemists to optimize drug-like properties while maintaining target specificity.

The synthetic utility of CAS 2225155-07-5 extends beyond pharmaceutical applications. Materials scientists have employed similar halopyridine boronic acids in constructing organic electronic materials, particularly for OLED technologies and organic photovoltaics. The electron-withdrawing nature of the halogen substituents combined with the boronic acid functionality makes this compound particularly interesting for tuning electronic properties in conjugated systems.

From a commercial perspective, the demand for 2-Bromo-3-chloropyridine-5-boronic acid has steadily increased, driven by the expansion of contract research organizations and the growing pharmaceutical pipeline. Suppliers typically offer this compound with >95% purity, suitable for most research applications. Proper storage under inert atmosphere at low temperatures (typically -20°C) is recommended to maintain stability, as with most aryl boronic acids.

Recent advancements in flow chemistry and high-throughput screening methodologies have further elevated the importance of such building blocks. The compound's compatibility with automated synthesis platforms makes it valuable for rapid analog generation in drug discovery. Researchers frequently search for information about alternative synthetic routes to 2-Bromo-3-chloropyridine-5-boronic acid and optimization of coupling conditions, reflecting current practical concerns in laboratory applications.

Environmental considerations have also influenced recent discussions about pyridine boronic acid derivatives. The development of greener synthetic protocols for such compounds aligns with the pharmaceutical industry's increasing focus on sustainable chemistry. Several recent publications have explored water-based coupling reactions and catalyst recycling systems that could potentially be applied to 2-Bromo-3-chloropyridine-5-boronic acid chemistry.

Analytical characterization of 2-Bromo-3-chloropyridine-5-boronic acid typically involves 1H NMR, 13C NMR, and mass spectrometry, with special attention to the boronic acid proton signals that appear in the characteristic region. Quality control protocols often include HPLC analysis to verify purity, especially for pharmaceutical applications where impurity profiles are critical.

The patent landscape reveals growing intellectual property activity surrounding halopyridine boronic acid derivatives, particularly in areas of protein degradation technologies (PROTACs) and covalent inhibitors. This reflects broader trends in drug discovery towards targeted therapies and irreversible inhibition strategies. The specific substitution pattern of 2-Bromo-3-chloropyridine-5-boronic acid makes it attractive for these emerging therapeutic modalities.

Looking forward, the applications of 2-Bromo-3-chloropyridine-5-boronic acid are expected to expand further with advances in bioconjugation chemistry and antibody-drug conjugate development. Its potential use in creating novel PET imaging agents for neurological disorders represents another promising direction, responding to the increasing focus on precision medicine and diagnostic tools.